Cas no 2107567-93-9 (ethyl 6-methylsulfonyl-1H-indole-2-carboxylate)

• Product Name: ethyl 6-methylsulfonyl-1H-indole-2-carboxylate
• CAS No: 2107567-93-9
• MF: C₁₂H₁₃NO₄S
• MW: 267.30092215538
• MDL: MFCD16036848
• CID: 5105689
• PubChem ID: 145944971
• Update Time: 2026-03-03

ethyl 6-methylsulfonyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-methylsulfonyl-1H-indole-2-carboxylate
• Ethyl 6-(methylsulfonyl)-1H-indole-2-carboxylate
• 2107567-93-9
• ethyl 6-methanesulfonyl-1H-indole-2-carboxylate
• CS-0310017
• Ethyl6-methylsulfonyl-1h-indole-2-carboxylate
• PS-18389
• P20821

• MDL： MFCD16036848
• Inchi： 1S/C12H13NO4S/c1-3-17-12(14)11-6-8-4-5-9(18(2,15)16)7-10(8)13-11/h4-7,13H,3H2,1-2H3
• InChI Key： ZXGQFFIQACULDO-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(S(C)(=O)=O)=C2)C=C1C(OCC)=O

Computed Properties

• Exact Mass: 267.05652907g/mol
• Monoisotopic Mass: 267.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.6Ų

Additional information on ethyl 6-methylsulfonyl-1H-indole-2-carboxylate

Professional Introduction to Ethyl 6-methylsulfonyl-1H-indole-2-carboxylate (CAS No. 2107567-93-9)

Ethyl 6-methylsulfonyl-1H-indole-2-carboxylate, with the CAS number 2107567-93-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of sulfonylated indole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methylsulfonyl group and a carboxylate ester, make it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis of ethyl 6-methylsulfonyl-1H-indole-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The indole core is a crucial component of many bioactive molecules, and its modification with sulfonyl and ester functionalities enhances its pharmacological profile. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of such derivatives, facilitating their use in preclinical and clinical studies.

In the realm of medicinal chemistry, Ethyl 6-methylsulfonyl-1H-indole-2-carboxylate has been explored for its potential as an intermediate in the development of novel drugs. The methylsulfonyl group is particularly interesting due to its ability to modulate enzyme activity and interact with biological targets. For instance, studies have shown that sulfonylated indoles can exhibit inhibitory effects on various enzymes involved in inflammatory pathways, making them promising candidates for treating chronic inflammatory diseases.

Recent research has highlighted the role of Ethyl 6-methylsulfonyl-1H-indole-2-carboxylate in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. By designing molecules that specifically target these kinases, researchers aim to develop treatments that can modulate cellular processes without causing widespread side effects. The structural flexibility of Ethyl 6-methylsulfonyl-1H-indole-2-carboxylate allows for the creation of analogs with enhanced binding affinity and selectivity.

The compound's potential also extends to its application in drug discovery pipelines. High-throughput screening (HTS) techniques have been employed to identify novel bioactive compounds derived from sulfonylated indoles. Ethyl 6-methylsulfonyl-1H-indole-2-carboxylate has been used as a starting point for generating libraries of compounds that can be screened for various biological activities. This approach has led to the identification of several lead compounds that are currently being optimized for therapeutic use.

In addition to its pharmacological applications, Ethyl 6-methylsulfonyl-1H-indole-2-carboxylate has shown promise in material science research. The unique structural properties of this compound make it suitable for use as a building block in the synthesis of advanced materials. For example, its ability to form stable complexes with metal ions has been explored in the development of catalysts and sensors. These applications highlight the broad utility of sulfonylated indoles beyond traditional pharmaceutical uses.

The safety and environmental impact of Ethyl 6-methylsulfonyl-1H-indole-2-carboxylate are also important considerations in its development and application. Studies have been conducted to assess its toxicity profile and biodegradability. These assessments are crucial for ensuring that the compound can be used safely in both laboratory and industrial settings without posing significant risks to human health or the environment.

The future prospects for Ethyl 6-methylsulfonyl-1H-indole-2-carboxylate are promising, with ongoing research aimed at expanding its applications and improving its properties. Advances in computational chemistry and molecular modeling are expected to play a significant role in this process, enabling researchers to design more effective derivatives with tailored biological activities. Additionally, collaborations between academia and industry will be essential for translating laboratory discoveries into viable therapeutic agents.

In conclusion, Ethyl 6-methylsulfonyl-1H-indole-2-carboxylate (CAS No. 2107567-93-9) is a multifaceted compound with significant potential in pharmaceutical research, material science, and beyond. Its unique structural features and diverse biological activities make it a valuable tool for scientists working on innovative drug development and advanced materials. As research continues to uncover new applications for this compound, it is likely to remain a key player in the scientific community.